Cas no 1903236-12-3 (N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide)

N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide is a synthetic organic compound featuring a unique structural combination of a methylthio-substituted phenyl ring and a tetrahydrofuran-3-yloxy-linked isonicotinamide moiety. This structure imparts potential reactivity and binding properties, making it of interest in medicinal chemistry and pharmaceutical research. The compound's hybrid scaffold may offer advantages in modulating biological targets, particularly in drug discovery applications where tailored electronic and steric effects are critical. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The presence of both sulfur and oxygen heteroatoms enhances its potential as a intermediate for bioactive molecules or as a ligand in catalytic systems.
N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide structure
1903236-12-3 structure
Product Name:N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
CAS No:1903236-12-3
MF:C17H18N2O3S
MW:330.401422977448
CID:5548902
PubChem ID:91815250
Update Time:2025-10-28

N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 1903236-12-3
    • AKOS025346243
    • N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
    • N-[2-(methylsulfanyl)phenyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
    • N-(2-methylsulfanylphenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
    • F6475-1189
    • Inchi: 1S/C17H18N2O3S/c1-23-15-5-3-2-4-14(15)19-17(20)12-6-8-18-16(10-12)22-13-7-9-21-11-13/h2-6,8,10,13H,7,9,11H2,1H3,(H,19,20)
    • InChI Key: HCFZVUQEFUKBPH-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1NC(C1C=CN=C(C=1)OC1COCC1)=O

Computed Properties

  • Exact Mass: 330.10381361g/mol
  • Monoisotopic Mass: 330.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 85.8Ų

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Additional information on N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

Comprehensive Analysis of N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS No. 1903236-12-3): Properties, Applications, and Innovations

The compound N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS 1903236-12-3) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic amide derivative combines a tetrahydrofuran-3-yloxy moiety with a methylthio-substituted phenyl group, offering a versatile scaffold for drug discovery and material science. Its molecular formula and precise weight make it a candidate for targeted small-molecule therapeutics, particularly in oncology and inflammation research.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like CAS 1903236-12-3. Researchers are leveraging machine learning to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a topic frequently searched in scientific databases. The compound’s isonicotinamide core is of particular interest due to its role in modulating protein-protein interactions, a hot topic in precision medicine.

From a synthetic perspective, the tetrahydrofuran-3-yloxy segment enhances the compound’s solubility and bioavailability, addressing a common challenge in drug formulation. This aligns with current industry demands for bioavailable lead compounds, as evidenced by rising Google Scholar queries on "improving drug solubility." The methylthio group further contributes to metabolic stability, a critical factor in pharmacokinetic optimization.

In material science, N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide has been explored for its potential in organic electronics. Its conjugated system and electron-rich domains make it a candidate for organic semiconductors, a field gaining traction due to the demand for flexible electronics. Searches for "organic electronic materials 2023" underscore this trend.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile, inferred from its structural analogs, positions it favorably in green chemistry initiatives. This resonates with the growing emphasis on Sustainable Development Goals (SDGs) in chemical manufacturing, a frequently searched term in regulatory forums.

Ongoing research aims to elucidate the compound’s structure-activity relationships (SAR), particularly its potential as a kinase inhibitor. With "kinase inhibitors in cancer therapy" being a top PubMed query, CAS 1903236-12-3 could contribute to next-generation targeted therapies. Collaborative studies between academia and biotech firms are expected to accelerate its development.

In summary, N-(2-(methylthio)phenyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its optimized properties and alignment with contemporary research trends ensure its relevance in evolving scientific landscapes.

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